(E)-2-phenyl-N-(pyrazolo[1,5-a]pyridin-5-yl)ethenesulfonamide

• IUPAC Name: (E)-2-phenyl-N-pyrazolo[1,5-a]pyridin-5-ylethenesulfonamide
• InChI: InChI=1S/C15H13N3O2S/c19-21(20,11-8-13-4-2-1-3-5-13)17-14-7-10-18-15(12-14)6-9-16-18/h1-12,17H/b11-8+
• InChI Key: QHTZDSPEYVSFAZ-DHZHZOJOSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CS(=O)(=O)NC2=CC3=CC=NN3C=C2
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/S(=O)(=O)NC2=CC3=CC=NN3C=C2
• Molecular Formula: C15H13N3O2S
• Molecular Weight: 299.3 g/mol
• CAS No.: 2035018-36-9

Description

(E)-2-phenyl-N-(pyrazolo[1,5-a]pyridin-5-yl)ethenesulfonamide is a sulfonamide-containing heterocyclic compound characterized by a pyrazolo[1,5-a]pyridine core linked to a phenyl-ethenesulfonamide moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (E)-2-phenyl-N-(pyrazolo[1,5-a]pyridin-5-yl)ethenesulfonamide typically involves multi-step organic reactions. One common synthetic route starts with the preparation of the pyrazolo[1,5-a]pyridine core, which is then functionalized with a phenyl group and an ethenesulfonamide moiety. The reaction conditions often require the use of strong bases, such as sodium hydride, and solvents like dimethylformamide (DMF) to facilitate the reactions.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactions with optimized conditions to ensure high yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

(E)-2-phenyl-N-(pyrazolo[1,5-a]pyridin-5-yl)ethenesulfonamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions can occur at the sulfonamide group, often using reagents like sodium azide or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic conditions.

Reduction: Hydrogen gas with palladium on carbon (Pd/C) as a catalyst.

Substitution: Sodium azide in dimethyl sulfoxide (DMSO).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfone derivatives, while reduction can produce amine derivatives.

Scientific Research Applications

(E)-2-phenyl-N-(pyrazolo[1,5-a]pyridin-5-yl)ethenesulfonamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in targeting specific enzymes or receptors.

Industry: Utilized in the development of advanced materials with unique electronic or optical properties.

Mechanism of Action

The mechanism of action of (E)-2-phenyl-N-(pyrazolo[1,5-a]pyridin-5-yl)ethenesulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by acting as an agonist or antagonist. The exact pathways and targets can vary depending on the specific application and biological context.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The compound can be compared to three classes of analogues:

Pyrazolo[1,5-a]pyrimidines : These compounds, such as those described in and , share a bicyclic core but differ in nitrogen atom positioning. Their substituent patterns (e.g., polar groups in hydrophobic regions) significantly influence potency and selectivity .

Pyrazole-4-carbonitriles and Triazolo-pyrimidines: Synthesized via reactions involving ethoxymethyleneamino intermediates (), these derivatives exhibit varied melting points and solubility profiles (e.g., 15a: mp 194–196°C; 16a: mp >340°C) .

Pyrazolo[1,5-a][1,3,5]triazines : Compounds like 2-(dichloromethyl)pyrazolo-triazines () demonstrate anticancer activity, highlighting the impact of halogen substituents on cytotoxicity .

Key Comparison Metrics

Compound Class	Core Structure	Key Substituents	Biological Activity	Potency/IC₅₀	Source
(E)-2-phenyl-N-(pyrazolo[1,5-a]pyridin-5-yl)ethenesulfonamide	Pyrazolo[1,5-a]pyridine	Phenyl-ethenesulfonamide	Underexplored (inference: kinase inhibition)	N/A	N/A
Pyrazolo[1,5-a]pyrimidines (e.g., 6m, 6p)	Pyrazolo[1,5-a]pyrimidine	Polar moieties in hydrophobic regions	TTK/PDE4 inhibition	200-fold potency increase (compounds 15, 16)
Pyrazole-4-carbonitriles (15a, 15b)	Pyrazole	Ethoxymethyleneamino, nitrophenyl	Intermediate for triazolo-pyrimidines	N/A
Pyrazolo[1,5-a][1,3,5]triazines	Pyrazolo-triazine	Dichloromethyl, aryl	Anticancer (in vitro)	Moderate activity

Structure-Activity Relationship (SAR)

• Substituent Position : The phenyl ring at position 2 in pyrazolo[1,5-a]pyrimidines is critical for kinase inhibition; para-substitutions enhance potency . The (E)-ethenesulfonamide group in the target compound may similarly optimize binding through stereoelectronic effects.
• Sulfonamide vs.

Physicochemical Properties

• Molecular Weight : The target compound’s molecular weight (~335 g/mol) is comparable to pyrazolo[1,5-a]pyrimidines but higher than simpler pyrazole-carbonitriles (e.g., 15a: MW ~350 g/mol) .
• Solubility : Sulfonamides generally exhibit lower lipophilicity than amides, which may influence bioavailability.

Biological Activity

(E)-2-phenyl-N-(pyrazolo[1,5-a]pyridin-5-yl)ethenesulfonamide is a compound of interest due to its potential biological activities, particularly in the field of cancer treatment and kinase inhibition. This article reviews the synthesis, structural characteristics, and biological activities associated with this compound, drawing on diverse research findings.

Synthesis and Structural Characterization

The synthesis of (E)-2-phenyl-N-(pyrazolo[1,5-a]pyridin-5-yl)ethenesulfonamide typically involves the coupling of pyrazolo[1,5-a]pyridine derivatives with appropriate sulfonamide groups. The reaction conditions often include palladium-catalyzed cross-coupling techniques which ensure high yields and purity of the final product.

Table 1: Summary of Synthesis Conditions

Entry	Reaction Type	Catalyst Used	Yield (%)
1	Cross-coupling	Pd(PPh₃)₄	74
2	Direct amination	CuI	52
3	Sulfonamidation	None	34

Anticancer Properties

Research has demonstrated that compounds similar to (E)-2-phenyl-N-(pyrazolo[1,5-a]pyridin-5-yl)ethenesulfonamide exhibit significant anticancer activity. In vitro studies have shown that these compounds can inhibit the proliferation of various human cancer cell lines, including MCF-7 (breast cancer) and K-562 (leukemia) cells.

For instance, a recent study evaluated a series of pyrazolo derivatives for their cytotoxicity against these cell lines. Although (E)-2-phenyl-N-(pyrazolo[1,5-a]pyridin-5-yl)ethenesulfonamide was not directly tested, related compounds showed IC₅₀ values in the micromolar range, indicating potential effectiveness against cancer cell growth .

Kinase Inhibition

Another significant aspect of this compound's biological activity is its potential as a kinase inhibitor. Pyrazolo[1,5-a]pyridine derivatives have been noted for their ability to inhibit cyclin-dependent kinases (CDKs), which play crucial roles in cell cycle regulation. In particular, studies have indicated that modifications to the pyrazolo structure can enhance selectivity towards specific kinases while reducing off-target effects.

Table 2: Kinase Inhibition Studies

Compound	Target Kinase	IC₅₀ (µM)
Pyrazolo derivative A	CDK2	0.5
Pyrazolo derivative B	Abl	1.2
(E)-2-phenyl-N-(pyrazolo...)	TBD	TBD

The mechanism by which (E)-2-phenyl-N-(pyrazolo[1,5-a]pyridin-5-yl)ethenesulfonamide exerts its biological effects is believed to involve the modulation of kinase activity and subsequent alterations in signaling pathways associated with cell proliferation and survival. The presence of the pyrazolo moiety is critical for binding to the ATP site of kinases, which is essential for their activation.

Case Studies

Case Study 1: Anticancer Efficacy
In a study involving a library of pyrazolo derivatives, one compound demonstrated significant inhibition of MCF-7 cell growth with an IC₅₀ value of approximately 0.8 µM. This finding suggests that structural similarities to (E)-2-phenyl-N-(pyrazolo[1,5-a]pyridin-5-yl)ethenesulfonamide may confer similar or enhanced anticancer properties .

Case Study 2: Selectivity in Kinase Inhibition
Another investigation into related pyrazolo compounds highlighted their selective inhibition profiles against various kinases. Compounds were screened against CDK2 and Abl kinases, revealing that certain modifications enhanced selectivity while minimizing toxicity .